1-(5-Chloro-4-methyl-2-propoxybenzenesulfonyl)-1H-pyrazole
1-(5-Chloro-4-methyl-2-propoxybenzenesulfonyl)-1H-pyrazole
Brand Name:
Vulcanchem
CAS No.:
957492-68-1
VCID:
VC0497646
InChI:
InChI=1S/C13H15ClN2O3S/c1-3-7-19-12-8-10(2)11(14)9-13(12)20(17,18)16-6-4-5-15-16/h4-6,8-9H,3,7H2,1-2H3
SMILES:
CCCOC1=C(C=C(C(=C1)C)Cl)S(=O)(=O)N2C=CC=N2
Molecular Formula:
C13H15ClN2O3S
Molecular Weight:
314.79g/mol
1-(5-Chloro-4-methyl-2-propoxybenzenesulfonyl)-1H-pyrazole
CAS No.: 957492-68-1
Main Products
VCID: VC0497646
Molecular Formula: C13H15ClN2O3S
Molecular Weight: 314.79g/mol
| CAS No. | 957492-68-1 |
|---|---|
| Product Name | 1-(5-Chloro-4-methyl-2-propoxybenzenesulfonyl)-1H-pyrazole |
| Molecular Formula | C13H15ClN2O3S |
| Molecular Weight | 314.79g/mol |
| IUPAC Name | 1-(5-chloro-4-methyl-2-propoxyphenyl)sulfonylpyrazole |
| Standard InChI | InChI=1S/C13H15ClN2O3S/c1-3-7-19-12-8-10(2)11(14)9-13(12)20(17,18)16-6-4-5-15-16/h4-6,8-9H,3,7H2,1-2H3 |
| Standard InChIKey | UUEYOONOSHJQCX-UHFFFAOYSA-N |
| SMILES | CCCOC1=C(C=C(C(=C1)C)Cl)S(=O)(=O)N2C=CC=N2 |
| Canonical SMILES | CCCOC1=C(C=C(C(=C1)C)Cl)S(=O)(=O)N2C=CC=N2 |
| PubChem Compound | 15943741 |
| Last Modified | Nov 12 2021 |
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